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Compound of Interest

Compound Name: Lophanthoidin F

Cat. No.: B1631845

CAS Number: 120462-46-6[1][2] Chemical Formula: C24H3407[1]

Lophanthoidin F is a naturally occurring diterpenoid compound that has garnered interest
within the scientific community for its potential therapeutic applications. This technical guide
provides a comprehensive overview of its chemical properties, biological activities, and
mechanisms of action for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Property Value Reference
CAS Number 120462-46-6 [1][2]
Molecular Formula C24H3407 [1]
Molecular Weight 434.52 g/mol [1]

2-(10-ethoxy-3,9-dihydroxy-
4h,8,8-trimethyl-1,4-dioxo-

IUPAC Name 1,4,4b,5,6,7,8,8a,9,10- [2]
decahydrophenanthren-2-
yh)propyl acetate

Synonyms lophanthoidin f [3]

Biological Activities and Mechanism of Action
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Lophanthoidin F, derived from the aerial parts of Lophanthus anisatus, has demonstrated a
range of biological activities, positioning it as a compound of interest for further investigation in
drug discovery.[1] Its notable bioactivities include antiviral, antitumor, and anti-inflammatory
properties.[1]

Antiviral Activity

Lophanthoidin F has shown significant inhibitory activity against the influenza A virus.[1] The
proposed mechanism for this antiviral action is the reduction of viral RNA replication.[1]

Antitumor Activity

The compound exhibits cytotoxic effects on various human cancer cell lines, suggesting its
potential as an anticancer agent.[1] Further research is needed to elucidate the specific
signaling pathways involved in its cytotoxic mechanism.

Anti-inflammatory Activity

Lophanthoidin F has been observed to inhibit the production of inflammatory mediators.[1]
This suggests a potential role in the development of treatments for inflammatory conditions.
The precise molecular targets and signaling pathways underlying this anti-inflammatory effect
are yet to be fully characterized.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
Lophanthoidin F are not readily available in the public domain. Researchers interested in
studying this compound would likely need to refer to specialized literature on natural product
chemistry and pharmacology for relevant methodologies. General experimental workflows for
investigating the biological activities of natural compounds are outlined below.

General Experimental Workflow for Antiviral Activity
Screening
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Caption: General workflow for in vitro antiviral activity screening.

General Experimental Workflow for Cytotoxicity Assays
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Caption: General workflow for in vitro cytotoxicity assays.

General Experimental Workflow for Anti-inflammatory
Activity Assessment
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Caption: General workflow for in vitro anti-inflammatory assays.

Signaling Pathways

The specific signaling pathways modulated by Lophanthoidin F are not yet well-defined in
publicly available literature. Given its anti-inflammatory and antitumor activities, it is plausible
that it may interact with key inflammatory and cell survival pathways.
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Caption: Hypothetical inhibition of inflammatory signaling pathways.

Conclusion
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Lophanthoidin F is a promising natural product with demonstrated antiviral, antitumor, and
anti-inflammatory potential. While preliminary data are encouraging, further in-depth research is
required to fully elucidate its mechanisms of action, identify specific molecular targets, and
establish detailed experimental protocols. This will be crucial for its potential development as a
therapeutic agent. This guide serves as a foundational resource for researchers embarking on
the study of this intriguing diterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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